Cas no 1805563-78-3 (Methyl 3-chloro-2-cyano-5-mercaptobenzoate)

• Product Name: Methyl 3-chloro-2-cyano-5-mercaptobenzoate
• CAS No: 1805563-78-3
• MF: C₉H₆ClNO₂S
• MW: 227.667439937592
• CID: 4953932
• Update Time: 2025-10-28

Methyl 3-chloro-2-cyano-5-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-cyano-5-mercaptobenzoate

• Inchi： 1S/C9H6ClNO2S/c1-13-9(12)6-2-5(14)3-8(10)7(6)4-11/h2-3,14H,1H3
• InChI Key： SZFOOJWHTAEYKG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(=O)OC)=C1C#N)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.3
• Topological Polar Surface Area: 51.1

Additional information on Methyl 3-chloro-2-cyano-5-mercaptobenzoate

Comprehensive Overview of Methyl 3-chloro-2-cyano-5-mercaptobenzoate (CAS No. 1805563-78-3)

Methyl 3-chloro-2-cyano-5-mercaptobenzoate (CAS No. 1805563-78-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure featuring a methyl ester, chloro, cyano, and mercapto functional groups, offers versatile applications in synthetic chemistry. Its CAS number 1805563-78-3 serves as a critical identifier for researchers and manufacturers seeking high-purity intermediates for complex reactions.

The growing interest in Methyl 3-chloro-2-cyano-5-mercaptobenzoate aligns with the increasing demand for custom synthesis and high-value intermediates in drug discovery. Recent trends in AI-driven molecular design and green chemistry have further highlighted its potential, as researchers explore sustainable methods to synthesize such compounds. Questions like "What are the applications of cyano-substituted benzoates?" or "How to optimize the synthesis of mercapto-containing intermediates?" frequently appear in scientific forums, reflecting the compound's relevance in modern research.

From a structural perspective, the presence of both electron-withdrawing (cyano and chloro) and electron-donating (mercapto) groups in Methyl 3-chloro-2-cyano-5-mercaptobenzoate enables diverse reactivity patterns. This makes it a valuable building block for constructing heterocyclic frameworks, which are pivotal in developing bioactive molecules. Laboratories focusing on medicinal chemistry often prioritize such intermediates due to their role in creating kinase inhibitors or antimicrobial agents.

In the context of industrial applications, CAS 1805563-78-3 is frequently discussed in relation to scalable synthesis and process optimization. Companies specializing in fine chemicals emphasize the need for reproducible and cost-effective production methods, especially when catering to the pharmaceutical supply chain. Searches for "suppliers of Methyl 3-chloro-2-cyano-5-mercaptobenzoate" or "technical data sheets for CAS 1805563-78-3" underscore the commercial demand for this compound.

Environmental and regulatory considerations also play a role in the discourse around Methyl 3-chloro-2-cyano-5-mercaptobenzoate. With the rise of REACH compliance and sustainable chemistry initiatives, researchers are investigating safer alternatives to traditional solvents and catalysts used in its synthesis. Queries such as "eco-friendly synthesis of chloro-cyano benzoates" or "handling guidelines for mercapto-containing compounds" reflect these concerns.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for verifying the purity and identity of CAS 1805563-78-3. Quality control is paramount, as impurities can significantly impact downstream applications. This has led to increased searches for "certified reference standards for Methyl 3-chloro-2-cyano-5-mercaptobenzoate" and "analytical methods for cyano-substituted esters."

Looking ahead, the versatility of Methyl 3-chloro-2-cyano-5-mercaptobenzoate ensures its continued relevance in scientific innovation. Whether in drug development, material science, or catalysis research, this compound exemplifies the intersection of structural complexity and functional utility. As synthetic methodologies advance, its role as a multifunctional intermediate is expected to expand, addressing emerging challenges in precision chemistry and molecular engineering.